{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[[3-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]methyl]-1-pyridin-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C22H23BrN2O2.ClH/c1-16-5-7-17(8-6-16)15-27-22-20(23)10-19(11-21(22)26-2)14-25-13-18-4-3-9-24-12-18;/h3-12,25H,13-15H2,1-2H3;1H
• InChI Key: SXDBLZKXOPGZSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)CNCC3=CN=CC=C3)OC.Cl
• Molecular Formula: C22H24BrClN2O2
• Molecular Weight: 463.8 g/mol

Description

The compound “{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride” is a complex organic molecule. It has a molecular formula of C20H27BrClNO3. The compound contains a bromine atom, a methoxy group, a methylbenzyl group, and a pyridinylmethylamine group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine, methoxy, and methylbenzyl groups would likely have significant effects on the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reactants present. The bromine atom could potentially be involved in electrophilic aromatic substitution reactions. The methoxy and methylbenzyl groups could also participate in various reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Without specific information about its use, it’s difficult to provide an accurate mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be of interest in various fields, including medicinal chemistry, materials science, and environmental science.